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Compound of Interest

Compound Name: Methylphenylsilane

Cat. No.: B1236316

Essential Safety and Handling Guide for
Methylphenylsilane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like Methylphenylsilane.
This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans to foster a secure and efficient research environment.

Chemical Safety Profile: Methylphenylsilane

Methylphenylsilane (CAS No. 766-08-5) is a flammable liquid and vapor that requires careful
handling to mitigate risks.[1] It is known to cause skin and eye irritation and may lead to
respiratory irritation if inhaled.[1] Adherence to the following safety measures is critical for
minimizing exposure and ensuring safe laboratory operations.

Physical and Chemical Properties
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Property Value Source
CAS Number 766-08-5 [1][2][3]
Molecular Formula C7H10Si [1][3]
Molecular Weight 122.24 g/mol [11[3]
Appearance Colorless liquid [4]
Boiling Point 140-143 °C at 751 mmHg [1][2]
Density 0.89 g/mL at 25 °C [1112]5]
Flash Point 25 °C (77 °F) - closed cup [1]
Refractive Index n20/D 1.506 [1][2][5]
Hazard Identification
Hazard Description GHS Classification
Flammability Flammable liquid and vapor Flammable Liquid 3

Health Hazards

Causes skin irritation

Skin Irritant 2

Causes serious eye irritation

Eye Irritant 2

May cause respiratory irritation

STOT SE 3

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following personal

protective equipment should be worn at all times when handling Methylphenylsilane.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact and
irritation. Gloves should be
inspected before each use and
changed immediately if

contaminated.

Body Protection

Flame-retardant lab coat worn

over cotton-based clothing.

To protect skin from splashes
and in case of fire. Synthetic

fabrics should be avoided.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If engineering controls
are insufficient, a NIOSH-
approved respirator with an
appropriate cartridge for

organic vapors is necessary.

To prevent inhalation of vapors
which can cause respiratory

tract irritation.

Operational Plan: Step-by-Step Handling Procedure

1. Pre-Operational Checks:

available.

Ensure a certified chemical fume hood is operational.

Remove all ignition sources from the work area.

Verify that a safety shower and eyewash station are accessible and functional.
Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily
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2. Handling Protocol:

e Conduct all work with Methylphenylsilane inside a chemical fume hood.

e Ground and bond containers and receiving equipment to prevent static discharge.
o Use only non-sparking tools.

* When transferring the liquid, do so slowly and carefully to avoid splashing.

o Keep the container tightly closed when not in use to prevent the escape of vapors.
3. Post-Handling Procedures:

» Wipe down the work area with an appropriate solvent.

o Properly dispose of all contaminated materials, including gloves and bench paper, as
hazardous waste.

» Wash hands and forearms thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of Methylphenylsilane and its contaminated waste is crucial for laboratory
safety and environmental protection.

1. Waste Collection:

o Collect all waste containing Methylphenylsilane in a dedicated, properly labeled, and
sealed hazardous waste container.

» Do not mix with other waste streams unless explicitly instructed by your institution's
environmental health and safety (EHS) office.

2. Neutralization (for small residues):

o Small amounts of residual Methylphenylsilane can be neutralized. This process should only
be carried out by trained personnel in a controlled environment.
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A common method involves the slow addition of the silane to a stirred, cooled slurry of
sodium bicarbonate or calcium hydroxide in water to manage the reaction.

w

. Final Disposal:

All contaminated materials, including empty containers, absorbent materials from spills, and
used PPE, must be disposed of as hazardous waste.[6]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
Contact your EHS office for specific guidance.

Experimental Workflow for Handling
Methylphenyisilane
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Workflow for Safe Handling of Methylphenylsilane
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Caption: Workflow for the safe handling of Methylphenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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